Cas no 5342-97-2 (tert-butyl 3,5-dinitrobenzoate)

• Product Name: tert-butyl 3,5-dinitrobenzoate
• CAS No: 5342-97-2
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• MDL: MFCD00432164
• CID: 45738
• PubChem ID: 220664
• Update Time: 2025-04-18

tert-butyl 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,5-dinitrobenzoate
• 3,5-Dinitrobenzoic acid tert-butyl ester
• 3,5-Dinitro-benzoic acid tert-butyl ester
• 3.5-Dinitro-benzoesaeure-1.1-dimethyl-aethylester
• 3.5-Dinitro-benzoesaeure-tert.-butylester
• AB1288
• t-butyl 3,5-dinitrobenzoate
• tert.-Butyl-(3.5-dinitro-benzoat)
• MFCD00432164
• HY-W325356
• FT-0727325
• 5342-97-2
• NSC-3686
• A829584
• AKOS024258362
• NSC3686
• SB37545
• CS-0365841
• NSC 3686
• Benzoic acid,5-dinitro-, 1,1-dimethylethyl ester
• DTXSID50277720
• DB-071683

• MDL： MFCD00432164
• Inchi： 1S/C11H12N2O6/c1-11(2,3)19-10(14)7-4-8(12(15)16)6-9(5-7)13(17)18/h4-6H,1-3H3
• InChI Key： JETCTPYQTQUQPA-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.07000
• Monoisotopic Mass: 268.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.94000
• LogP: 3.50470